1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine

• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-1-[(4-methylphenyl)methyl]benzimidazol-2-amine
• InChI: InChI=1S/C21H21N3O/c1-15-7-10-17(11-8-15)14-24-20-6-4-3-5-19(20)23-21(24)22-13-18-12-9-16(2)25-18/h3-12H,13-14H2,1-2H3,(H,22,23)
• InChI Key: OUTVJAWDNYRJRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2NCC4=CC=C(O4)C
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine is a compound that has gained attention in scientific research due to its potential therapeutic properties. It is a benzimidazole derivative that has been synthesized and studied for its biological activity.

Mechanism of Action

The mechanism of action of 1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating the mitochondrial pathway. It has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines and reactive oxygen species, and scavenge free radicals. It has also been reported to have a protective effect against liver damage induced by acetaminophen.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine in lab experiments is its potential therapeutic properties. It has been shown to have anticancer, anti-inflammatory, and antioxidant properties, which may be useful in the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine. One direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. Another direction is to optimize its use as a photosensitizer in photodynamic therapy for cancer treatment. In addition, it may be useful to study its effects on other diseases and conditions, such as neurodegenerative diseases and cardiovascular disease.

Synthesis Methods

The synthesis of 1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine has been reported in the literature. One of the methods involves the reaction of 4-methylbenzylamine with 5-methyl-2-furaldehyde to give the corresponding imine intermediate. The imine is then reduced with sodium borohydride to yield the final product. Another method involves the reaction of 4-methylbenzyl chloride with N-(5-methyl-2-furylmethyl)benzimidazole-2-amine in the presence of a base such as potassium carbonate.

Scientific Research Applications

1-(4-methylbenzyl)-N-[(5-methyl-2-furyl)methyl]-1H-benzimidazol-2-amine has been studied for its potential therapeutic properties. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.